Cas no 1096332-51-2 (5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 1096332-51-2
• CID: 4571621
• Update Time: 2025-10-29

5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,2,2-trifluoroethoxy)benzoic Acid
• 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid

Computed Properties

• Exact Mass: 235.046
• Monoisotopic Mass: 235.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6A^2

Additional information on 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid

Comprehensive Overview of 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid (CAS No. 1096332-51-2)

5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid (CAS No. 1096332-51-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroethoxy and amino functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies.

The structural features of 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid contribute to its versatility. The presence of a benzoic acid backbone allows for easy derivatization, while the trifluoroethoxy moiety enhances metabolic stability and lipophilicity—a critical factor in optimizing drug-like properties. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) studies, addressing common search queries like "how to improve drug bioavailability" or "role of fluorine in medicinal chemistry."

In agrochemical applications, this compound's amino and trifluoroethoxy groups offer potential as a building block for crop protection agents. With growing global interest in sustainable agriculture, researchers are investigating its utility in designing novel pesticides or herbicides with reduced environmental impact. This aligns with frequent searches such as "eco-friendly agrochemical intermediates" or "fluorine-containing agrochemicals."

From a synthetic chemistry perspective, CAS No. 1096332-51-2 serves as a key intermediate in multi-step reactions. Its compatibility with cross-coupling reactions and amide bond formation makes it a favorite among chemists working on heterocyclic compounds—a topic frequently searched in academic and industrial forums. The compound's stability under various reaction conditions further enhances its appeal for high-throughput screening applications.

Analytical studies of 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid often involve advanced techniques like HPLC, NMR, and mass spectrometry, reflecting the broader demand for "analytical methods for fluorinated compounds." Its distinct spectral signatures facilitate purity assessment, a critical consideration for industries prioritizing quality control in chemical manufacturing.

As the scientific community shifts toward green chemistry, the environmental profile of CAS No. 1096332-51-2 has also come under scrutiny. Recent publications explore its biodegradability and potential as a green synthetic intermediate, tapping into popular search terms like "sustainable chemical synthesis" and "benign by design." These discussions highlight its relevance in modern circular economy initiatives.

In summary, 5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid represents a compelling case study at the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and alignment with trending research themes ensure its continued prominence in scientific literature and industrial workflows.